![molecular formula C14H18FN3O3 B4940930 ethyl 4-{[(4-fluorophenyl)amino]carbonyl}-1-piperazinecarboxylate](/img/structure/B4940930.png)
ethyl 4-{[(4-fluorophenyl)amino]carbonyl}-1-piperazinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-{[(4-fluorophenyl)amino]carbonyl}-1-piperazinecarboxylate, also known as EFPC, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EFPC is a piperazine derivative that has been synthesized through a variety of methods, and its mechanism of action and physiological effects have been studied extensively. In
Mechanism of Action
The mechanism of action of ethyl 4-{[(4-fluorophenyl)amino]carbonyl}-1-piperazinecarboxylate is not fully understood, but it is believed to involve the binding of the compound to specific receptors in the brain. This compound has been shown to bind to the dopamine D2 receptor with high affinity, and it may also interact with other neurotransmitter receptors. The binding of this compound to these receptors can lead to changes in signaling pathways and ultimately affect physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of intracellular signaling pathways. This compound has been shown to increase dopamine release in the brain, which can lead to increased locomotor activity and other behavioral effects. Additionally, this compound has been shown to affect the activity of other neurotransmitters, such as serotonin and norepinephrine.
Advantages and Limitations for Lab Experiments
Ethyl 4-{[(4-fluorophenyl)amino]carbonyl}-1-piperazinecarboxylate has several advantages for use in lab experiments, including its high affinity for specific receptors and its ability to modulate neurotransmitter release. However, there are also limitations to its use, including the potential for off-target effects and the need for careful dosing to avoid toxicity. Additionally, this compound may not be suitable for all types of experiments, and researchers should carefully consider its properties before using it in their studies.
Future Directions
There are several future directions for research involving ethyl 4-{[(4-fluorophenyl)amino]carbonyl}-1-piperazinecarboxylate, including the development of new compounds based on its structure and the investigation of its effects on other neurotransmitter systems. Additionally, researchers may explore the potential therapeutic applications of this compound and related compounds, such as in the treatment of neurological disorders. Overall, this compound is a promising compound that has the potential to advance our understanding of neurotransmitter systems and their role in physiological processes.
Synthesis Methods
Ethyl 4-{[(4-fluorophenyl)amino]carbonyl}-1-piperazinecarboxylate can be synthesized through a variety of methods, including the reaction of 4-fluoroaniline with ethyl 4-chloro-1-piperazinecarboxylate in the presence of a base. This reaction results in the formation of this compound, which can be purified through recrystallization. Other methods of synthesis include the use of different starting materials and reaction conditions, but the overall process involves the formation of a piperazine derivative with a 4-fluorophenyl group attached.
Scientific Research Applications
Ethyl 4-{[(4-fluorophenyl)amino]carbonyl}-1-piperazinecarboxylate has been used in a variety of scientific research applications, including as a tool for studying the function of neurotransmitter receptors. This compound has been shown to bind to the dopamine D2 receptor with high affinity, making it a useful tool for studying the effects of dopamine on the brain. Additionally, this compound has been used to study the interactions between neurotransmitter receptors and other proteins, such as G protein-coupled receptors.
Properties
IUPAC Name |
ethyl 4-[(4-fluorophenyl)carbamoyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FN3O3/c1-2-21-14(20)18-9-7-17(8-10-18)13(19)16-12-5-3-11(15)4-6-12/h3-6H,2,7-10H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKEMDIDROQBXEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.